4-(Aminomethyl)-3-hydroxy-3-methylhexanal

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 4-(aminomethyl)-3-hydroxy-3-methylhexanal
• InChI: InChI=1S/C8H17NO2/c1-3-7(6-9)8(2,11)4-5-10/h5,7,11H,3-4,6,9H2,1-2H3
• InChI Key: KAVSQVJPKOJJFT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)C(C)(CC=O)O

Description

4-(Aminomethyl)-3-hydroxy-3-methylhexanal (CAS: 1504137-45-4) is an aliphatic aldehyde derivative characterized by a hexanal backbone substituted with an aminomethyl group at position 4, a hydroxyl group at position 3, and a methyl group adjacent to the hydroxyl moiety. The aldehyde group enables reactivity in nucleophilic additions or Schiff base formation, while the hydroxyl and aminomethyl groups may facilitate hydrogen bonding, influencing biological interactions or material stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-3-hydroxy-3-methylhexanal can be achieved through several methods. One common approach involves the reductive amination of 3-hydroxy-3-methylhexanal with an appropriate amine source. This reaction typically requires a reducing agent such as sodium cyanoborohydride (NaCNBH3) or sodium borohydride (NaBH4) to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 4-(Aminomethyl)-3-hydroxy-3-methylhexanal may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product may involve techniques such as distillation, crystallization, or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-3-hydroxy-3-methylhexanal can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a corresponding ketone or aldehyde.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions involving the amino group.

Major Products Formed

Oxidation: Formation of 4-(Aminomethyl)-3-oxo-3-methylhexanal.

Reduction: Formation of 4-(Aminomethyl)-3-hydroxy-3-methylhexanol.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-(Aminomethyl)-3-hydroxy-3-methylhexanal has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-3-hydroxy-3-methylhexanal involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and electrostatic interactions with biological molecules, while the hydroxyl group can participate in hydrogen bonding and nucleophilic reactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Key Observations :

• The aldehyde group in the target compound distinguishes it from carboxylic acid () and pyridine-based analogs (–3), offering distinct reactivity in redox or condensation reactions.

Pyridine Derivatives (4-AP Analogs)

Studies on 4-aminopyridine (4-AP) analogs, such as 4-(aminomethyl)pyridine, demonstrate that aminomethyl substitution enhances potency in modulating high-voltage-activated calcium channels (HVACCs). By analogy, the aminomethyl group in 4-(Aminomethyl)-3-hydroxy-3-methylhexanal could facilitate interactions with ion channels or enzymes, though its aliphatic backbone may alter bioavailability compared to planar pyridine systems.

Branched Carboxylic Acids

3-(Aminomethyl)-4,5-dimethylhexanoic acid () shares a branched aliphatic structure with the target compound but replaces the aldehyde with a carboxylic acid. This substitution likely shifts its applications toward pH-dependent processes (e.g., buffer systems) or metal chelation, contrasting with the aldehyde’s role in dynamic covalent chemistry.

Aromatic Aminomethyl Compounds

4-(Aminomethyl)-3-bromobenzoic acid () highlights how aromaticity and halogenation influence properties. The bromine atom increases molecular weight and may enhance binding to hydrophobic protein pockets, while the benzoic acid group promotes ionic interactions. In contrast, the target compound’s aliphatic hydroxyl and aldehyde groups favor interactions with polar solvents or biomolecules.

Physicochemical Properties

Property	4-(Aminomethyl)-3-hydroxy-3-methylhexanal	4-(Aminomethyl)pyridine	3-(Aminomethyl)-4,5-dimethylhexanoic acid
Water Solubility	Moderate (hydroxyl/aminomethyl)	Low (aromaticity)	High (carboxylic acid)
Reactivity	High (aldehyde)	Moderate (pyridine ring)	Low (carboxylic acid)
Bioavailability	Variable (polarity balance)	High (small size)	Moderate (ionization at physiological pH)

Notes:

• The aldehyde’s reactivity may limit the target compound’s stability in aqueous environments compared to carboxylic acids.
• Pyridine derivatives exhibit superior membrane permeability due to smaller size and aromaticity .

Biological Activity

4-(Aminomethyl)-3-hydroxy-3-methylhexanal is a compound of interest due to its potential biological activities. This article aims to summarize the current understanding of its biological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• IUPAC Name: 4-(Aminomethyl)-3-hydroxy-3-methylhexanal
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol

The biological activity of 4-(Aminomethyl)-3-hydroxy-3-methylhexanal primarily involves modulation of neurotransmitter systems. It has been noted for its potential interaction with various receptors, including:

• Glutamate Receptors: Noncompetitive inhibition of L-glutamate receptors, which play a crucial role in synaptic transmission in the central nervous system.
• Nicotinic Acetylcholine Receptors (nAChRs): Potential antagonistic effects that may influence neuromuscular transmission and various neurological disorders.

Pharmacological Studies

Recent studies have indicated that this compound exhibits significant pharmacological properties:

• Neuroprotective Effects: Research suggests that 4-(Aminomethyl)-3-hydroxy-3-methylhexanal may protect neuronal cells against excitotoxicity, which is linked to neurodegenerative diseases such as Alzheimer's and Huntington's disease.
• Antinociceptive Activity: Preliminary animal studies have shown that the compound may reduce pain perception, indicating potential use in pain management therapies.

Study 1: Neuroprotective Effects

In a study published by Kalivretenos et al., the effects of various analogs of philanthotoxin were evaluated, revealing that compounds with structural similarities to 4-(Aminomethyl)-3-hydroxy-3-methylhexanal demonstrated enhanced neuroprotective effects against glutamate-induced toxicity in neuronal cultures .

Study 2: Antinociceptive Activity

Another study investigated the analgesic properties of this compound in rodent models. The results indicated a significant reduction in pain response compared to control groups, suggesting its potential as an analgesic agent .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism of Action	Reference
Neuroprotection	Inhibition of excitotoxicity	Kalivretenos et al.
Antinociceptive	Modulation of pain pathways	Study on analgesic effects